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Compound of Interest

Compound Name: trisodium orthoborate

Cat. No.: B1143754 Get Quote

An In-depth Technical Guide to Trisodium
Orthoborate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of trisodium orthoborate, including its

chemical properties, structure, synthesis, and key applications relevant to scientific research.

Introduction
Trisodium orthoborate, also known as sodium orthoborate or trisodium borate, is an inorganic

compound with the chemical formula Na₃BO₃.[1][2] It is the sodium salt of orthoboric acid

(H₃BO₃).[1] The orthoborate anion, [BO₃]³⁻, is the fully deprotonated form of orthoboric acid.[3]

Trisodium orthoborate is utilized in various industrial and scientific applications, including the

manufacturing of glass and ceramics, as a fluxing agent in metallurgy, and as a component in

detergents.[3][4]

Synonyms:

Sodium orthoborate[1]

Trisodium borate[4]

Boric acid, trisodium salt[4]
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Chemical and Physical Properties
The fundamental properties of trisodium orthoborate are summarized in the table below.

Property Value

Molecular Formula Na₃BO₃[4]

Molar Mass 127.78 g·mol⁻¹[2]

CAS Number 14312-40-4[1]

Appearance White powder[5]

Density 1.73 g/cm³[2]

Melting Point 75 °C (167 °F; 348 K)[2]

Boiling Point 320 °C (608 °F; 593 K)[2]

Molecular Structure
The orthoborate anion ([BO₃]³⁻) is isoelectronic and structurally analogous to the carbonate

anion ([CO₃]²⁻).[3][6] The central boron atom is sp² hybridized, resulting in a trigonal planar

geometry with three equivalent boron-oxygen bonds.[3]

Trisodium Orthoborate (Na₃BO₃)

B

O⁻ O⁻ O⁻

Na⁺ Na⁺ Na⁺
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Diagram 1: Structure of Trisodium Orthoborate.

Synthesis and Experimental Protocols
Trisodium orthoborate can be synthesized via the high-temperature reaction of sodium

carbonate (Na₂CO₃) with either sodium metaborate (NaBO₂) or boric oxide (B₂O₃).[2][3]

Reaction: NaBO₂ + Na₂CO₃ → Na₃BO₃ + CO₂[3]

Experimental Protocol:

Reactant Preparation: Thoroughly mix stoichiometric amounts of anhydrous sodium

metaborate and sodium carbonate powder.

Heating: Place the mixture in a platinum or high-purity alumina crucible. Heat the crucible in

a furnace to a temperature between 600 and 850 °C.[2][3] The reaction proceeds with the

evolution of carbon dioxide.

Cooling and Isolation: After the reaction is complete (i.e., CO₂ evolution ceases), the furnace

is slowly cooled to room temperature. The resulting solid is trisodium orthoborate. It is

noted that obtaining the compound in a pure form from melts can be challenging.[2]
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Mix NaBO₂ and Na₂CO₃

Heat mixture to
600-850 °C in furnace

NaBO₂ + Na₂CO₃ → Na₃BO₃ + CO₂

Slowly cool to
room temperature

Isolate Trisodium Orthoborate (Na₃BO₃)

Click to download full resolution via product page

Diagram 2: Synthesis workflow for Trisodium Orthoborate.

Key Reactions
Hydrolysis: When dissolved in water, the orthoborate anion undergoes partial hydrolysis to form

sodium metaborate and hydroxide ions.[2][3] [BO₃]³⁻ + H₂O ⇌ [BO₂]⁻ + 2OH⁻[2]

Electrolysis: The electrolysis of an aqueous solution of trisodium orthoborate can generate

sodium perborate at the anode.[2][3]

Applications in Research and Development
Trisodium orthoborate has several applications in various scientific and industrial fields.
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Application Area Description

Materials Science
Investigated for its potential use in electrolytic

materials for fuel cells.[3]

Chemical Synthesis
Used as a reagent and as a precursor for the

synthesis of other borate compounds.[3]

Glass and Ceramics

Acts as a fluxing agent, lowering the melting

point of silica and other materials during

manufacturing.[4]

Metallurgy
Employed as a flux to remove oxides and other

impurities from metal surfaces.[3][4]

Detergent Production
Used as a builder in detergents to enhance

cleaning power by softening water.[4]

Comparison with Other Sodium Borates
Compound Chemical Formula Key Characteristics

Trisodium Orthoborate Na₃BO₃
The fully deprotonated salt of

orthoboric acid.

Sodium Metaborate NaBO₂

Has a simpler structure and is

often used as a precursor in

the synthesis of other borates.

[3]

Sodium Tetraborate (Borax) Na₂B₄O₇·10H₂O

A more complex structure,

widely used in detergents and

as a buffering agent.[3]

Sodium Pentaborate NaB₅O₈

Has a higher boron content

and is used in specialized

industrial applications.[3]

Safety and Handling
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Trisodium orthoborate is classified with GHS hazard statements H319 (causes serious eye

irritation), H360 (may damage fertility or the unborn child), and H412 (harmful to aquatic life

with long-lasting effects).[2] Appropriate personal protective equipment, including safety

glasses and gloves, should be worn when handling this chemical. For detailed safety

information, refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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